Cas no 1805680-23-2 (4-Fluoro-7-formyl-1H-benzimidazole)

4-Fluoro-7-formyl-1H-benzimidazole structure
1805680-23-2 structure
Product Name:4-Fluoro-7-formyl-1H-benzimidazole
CAS No:1805680-23-2
MF:C8H5FN2O
MW:164.136504888535
CID:4825330
Update Time:2023-08-19

4-Fluoro-7-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-7-formyl-1H-benzimidazole
    • Inchi: 1S/C8H5FN2O/c9-6-2-1-5(3-12)7-8(6)11-4-10-7/h1-4H,(H,10,11)
    • InChI Key: XFRDNIHLAGKXBX-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C=O)C2=C1N=CN2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • XLogP3: 1
  • Topological Polar Surface Area: 45.8

4-Fluoro-7-formyl-1H-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061003665-250mg
4-Fluoro-7-formyl-1H-benzimidazole
1805680-23-2 98%
250mg
$5,395.66 2022-04-01
Alichem
A061003665-500mg
4-Fluoro-7-formyl-1H-benzimidazole
1805680-23-2 98%
500mg
$7,619.00 2022-04-01
Alichem
A061003665-1g
4-Fluoro-7-formyl-1H-benzimidazole
1805680-23-2 98%
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$14,315.47 2022-04-01
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